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Compound of Interest

Compound Name: Olomoucine-d3

Cat. No.: B13847166 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Olomoucine-d3 is the deuterated analog of Olomoucine, a purine derivative known for its

inhibitory effects on cyclin-dependent kinases (CDKs).[1] By competing with ATP for the binding

site on these kinases, Olomoucine and its analogs effectively arrest the cell cycle, making them

valuable tools in cancer research and cell biology.[2][3][4][5] Olomoucine primarily inhibits

CDC2/cyclin B, Cdk2/cyclin A, and Cdk2/cyclin E, all with an IC50 of 7 μM, as well as

CDK5/p35 (IC50 = 3 μM) and ERK1/p44 MAP kinase (IC50 = 25 μM). This document provides

detailed protocols for the dissolution and storage of Olomoucine-d3, along with relevant

technical data and pathway information.

Data Presentation
Solubility of Olomoucine

The solubility of Olomoucine-d3 is expected to be comparable to that of Olomoucine. The

following table summarizes the solubility of Olomoucine in various common laboratory solvents.
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Solvent Solubility Reference

DMSO 20 mg/mL

DMF 30 mg/mL

Ethanol 10 mg/mL

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL

Storage and Stability

For long-term stability, Olomoucine-d3 should be stored under specific conditions to ensure its

integrity.

Form
Storage
Temperature

Stability Reference

Solid -20°C ≥ 4 years

Solid 2-8°C (Refrigerator) No data

In DMSO -20°C Up to 12 months

Experimental Protocols
Protocol 1: Preparation of a 10 mM Olomoucine-d3 Stock Solution in DMSO

Materials:

Olomoucine-d3 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber or opaque microcentrifuge tubes

Calibrated micropipettes and sterile pipette tips
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Vortex mixer

Procedure:

Equilibration: Allow the Olomoucine-d3 powder and DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of Olomoucine-d3 powder using an analytical

balance. For 1 mL of a 10 mM stock solution (Molecular Weight of Olomoucine-d3 is

approximately 301.36 g/mol ), you will need 3.01 mg.

Dissolution:

Aseptically transfer the weighed Olomoucine-d3 to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to the tube.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved, resulting in a clear, colorless solution.

If dissolution is difficult, gentle warming or brief sonication may be applied. Avoid

excessive heat.

Storage: Aliquot the stock solution into smaller, single-use volumes in amber or opaque

tubes to avoid repeated freeze-thaw cycles and light exposure. Store at -20°C.

Protocol 2: Preparation of Working Solutions for Cell Culture

Materials:

10 mM Olomoucine-d3 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Olomoucine-d3 stock solution at room

temperature.
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Dilution:

Perform a serial dilution of the stock solution into pre-warmed cell culture medium to

achieve the desired final concentration for your experiment.

For example, to prepare a 100 µM working solution, dilute the 10 mM stock solution 1:100

in culture medium (e.g., add 10 µL of stock to 990 µL of medium).

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically

<0.1% v/v) to avoid solvent-induced cytotoxicity.

Prepare working solutions fresh for each experiment and do not store them for extended

periods.
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Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13847166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


G1 Phase

G2 Phase

CDK4/6-Cyclin D

Rb

 phosphorylates

CDK2-Cyclin E

 phosphorylates

E2F

 inhibits

G1/S Transition

 promotes

CDK1-Cyclin B (CDC2)

G2/M Transition

 promotes

Olomoucine-d3

Click to download full resolution via product page

Caption: Olomoucine-d3 inhibits key CDK-cyclin complexes, blocking cell cycle progression.

Experimental Workflow
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Caption: Workflow for preparing and using Olomoucine-d3 in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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